Cas no 1804752-92-8 (5-(Difluoromethyl)-2-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2-nitropyridine
• CAS No: 1804752-92-8
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• CID: 4928074
• Update Time: 2025-05-21

5-(Difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-nitropyridine

• Inchi： 1S/C6H4F2N2O2/c7-6(8)4-1-2-5(9-3-4)10(11)12/h1-3,6H
• InChI Key： MAQFTUVXRPPHAO-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7

Additional information on 5-(Difluoromethyl)-2-nitropyridine

Comprehensive Overview of 5-(Difluoromethyl)-2-nitropyridine (CAS No. 1804752-92-8): Properties, Applications, and Industry Insights

5-(Difluoromethyl)-2-nitropyridine (CAS No. 1804752-92-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and functional versatility. This nitropyridine derivative features a difluoromethyl group at the 5-position and a nitro group at the 2-position, making it a valuable intermediate for synthesizing bioactive molecules. Its CAS registry number (1804752-92-8) ensures precise identification in global chemical databases, aligning with regulatory and industrial standards.

The compound’s physicochemical properties, such as solubility in organic solvents and thermal stability, make it suitable for high-throughput screening in drug discovery. Researchers frequently explore its role in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing drug-resistant pathogens, a pressing concern in global health. Additionally, its agrochemical applications include use as a precursor for crop protection agents, reflecting the growing demand for sustainable farming solutions.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-2-nitropyridine is synthesized via electrophilic aromatic substitution or cross-coupling reactions, with yields optimized through catalytic methods. Its fluorine-containing moiety enhances metabolic stability in target molecules, a key trend in modern pharmaceutical design. Industry reports suggest rising interest in fluorinated building blocks, driven by their efficacy in bioactive compound development.

Environmental and safety profiles of 5-(Difluoromethyl)-2-nitropyridine are rigorously evaluated to comply with REACH and FDA guidelines. Its low ecotoxicity and biodegradability align with the green chemistry movement, addressing consumer demand for eco-friendly chemicals. Analytical techniques like HPLC and NMR spectroscopy ensure purity and batch consistency, critical for GMP manufacturing.

Market analysts note increasing procurement of 5-(Difluoromethyl)-2-nitropyridine by contract research organizations (CROs) and API manufacturers, fueled by its utility in preclinical studies. Patent filings reveal its incorporation into next-generation therapeutics, particularly for oncology and CNS disorders. This aligns with the surge in personalized medicine research, a dominant topic in biopharmaceutical forums.

In summary, 5-(Difluoromethyl)-2-nitropyridine (CAS No. 1804752-92-8) exemplifies the intersection of innovative chemistry and industrial applicability. Its role in advancing life sciences and material innovation underscores its relevance in contemporary research. For suppliers and researchers, understanding its synthetic pathways and regulatory landscape is essential to leveraging its full potential.